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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B15553459 Get Quote

An In-depth Technical Guide to Disperse Yellow 86

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Yellow 86, identified by the Colour Index name C.I. 10353, is a nitrodiphenylamine

disperse dye.[1] Disperse dyes are a class of synthetic dyes with low water solubility, designed

for dyeing hydrophobic fibers such as polyester, acetate, and nylon.[1] Disperse Yellow 86
imparts a red-light yellow to yellow-orange hue and is primarily utilized in the printing of

polyester, acetate, and polyamide fibers.[1][2] This guide provides a comprehensive overview

of the chemical structure, properties, and available technical data for Disperse Yellow 86.

Chemical Structure and Properties
The fundamental characteristics of Disperse Yellow 86 are summarized below, providing

essential information for researchers and scientists.

Table 1: General and Physicochemical Properties of Disperse Yellow 86
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Property Value Reference

C.I. Name Disperse Yellow 86, C.I. 10353 [1]

CAS Number 12223-97-1 [1]

Molecular Formula C₁₆H₁₉N₃O₅S [1]

Molecular Weight 365.41 g/mol [1]

Chemical Class Nitrodiphenylamine [1]

Appearance
Red-light yellow to yellow-

orange powder
[1][2]

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data

Detailed spectroscopic data such as UV-Vis, FT-IR, and NMR are not readily available in the

reviewed literature.

Synthesis
Manufacturing Method

The synthesis of Disperse Yellow 86 involves the condensation reaction of 4-

Ethoxybenzenamine and 4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide.[1]

4-Ethoxybenzenamine

Condensation

4-Chloro-3-nitro-N,N-dimethylbenzenesulfonamide

Disperse Yellow 86
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Caption: Synthesis of Disperse Yellow 86.

Experimental Protocol

A detailed experimental protocol for the synthesis of Disperse Yellow 86 is not available in the

public domain.

Applications
Disperse Yellow 86 is primarily used in the textile industry for the following applications:

Printing on synthetic fibers: It is suitable for printing on polyester, acetate (including

triacetate), and polyamide fibers.[1]

Dyeing: While primarily used for printing, it can also be used for dyeing, although this is less

common.[1]

Toxicological and Environmental Information
Limited specific toxicological and environmental fate data for Disperse Yellow 86 is available.

As a nitrodiphenylamine derivative, its environmental behavior and toxicological profile may be

inferred from related compounds. Nitroaromatic compounds, in general, can be persistent in

the environment and may require specific microbial degradation pathways for their removal.[3]

Experimental Protocols and Data
Detailed experimental protocols for the analysis and characterization of Disperse Yellow 86
are not extensively documented in publicly accessible literature. General analytical techniques

for disperse dyes, such as High-Performance Liquid Chromatography (HPLC) coupled with UV-

Vis or Mass Spectrometry detectors, would be applicable for its identification and quantification.
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Caption: General analytical workflow for disperse dyes.

Conclusion
Disperse Yellow 86 is a commercially relevant nitrodiphenylamine dye used in the textile

industry. While its basic chemical identity is established, there is a notable lack of in-depth,

publicly available data regarding its physicochemical properties, detailed synthesis protocols,

and comprehensive toxicological and environmental profiles. This guide highlights the existing
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knowledge and identifies critical data gaps that future research should aim to address to

provide a more complete understanding of this compound for scientific and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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